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Compound of Interest

Compound Name: Shp2-IN-32

Cat. No.: B15577271

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on optimizing the solubility and
stability of Shp2-IN-32 in experimental buffers. Below you will find troubleshooting guides and
frequently asked questions (FAQs) to address common challenges encountered during
research and development.

Introduction to Shp2-IN-32

Shp2-IN-32 (also referred to as compound C6) is a potent, orally active, allosteric inhibitor of
the Src homology-2 domain-containing protein tyrosine phosphatase 2 (SHP2).[1][2] With an
IC50 value of 0.13 nM, it represents a powerful tool for investigating the role of SHP2 in cell
signaling and for potential therapeutic development.[1][2] SHP2 is a critical regulator of cellular
proliferation pathways and immune checkpoint signaling, making it a key target in cancer
therapy.[1][3] Like many small molecule inhibitors, Shp2-IN-32 is hydrophobic, which can
present challenges in achieving and maintaining its solubility in aqueous experimental buffers.

Core Data Summary

The following table summarizes the key properties of Shp2-IN-32.
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Property Value Reference
IC50 0.13nM [11[2]
Molecular Formula C29H27CIN60O2S [2]
Molecular Weight 559.08 g/mol [2]

CAS Number 3043685-80-6 [2]

Shp2 Signaling Pathway and Inhibition

The following diagram illustrates the role of SHP2 in the RAS/MAPK signaling pathway and the
mechanism of allosteric inhibition.
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SHP2 Signaling and Allosteric Inhibition
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Troubleshooting Immediate Precipitation

Precipitation observed
immediately upon dilution
in aqueous buffer

Yes NO

Yes Decrease final concentration

of Shp2-IN-32.

Perform a stepwise dilution.

Consider using a solubilizing

Add inhibitor dropwise agent (e.g., Tween 80,
while vortexing. CMC-Na) for in vivo

formulations.

Solution should be clear.
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Workflow for Preparing a Working Solution

Start with 10 mM
Shp2-IN-32 in DMSO

Prepare an intermediate
dilution (e.g., 100 pM)
in cell culture medium.

1
l
Add 1 pL of 10 mM stock
to 99 pL of medium.

'

Prepare the final working
solution (e g., 1 uM).

Add 10 pL of 100 um
intermediate dilution to
990 pL of medium.

Final solution: 1 uM Shp2-IN-32
with 0.1% DMSO.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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